Cas no 78751-74-3 (1-Bromo-7-(tert-butyl)pyrene)
1-Bromo-7-(tert-butyl)pyrene structure
Product Name:1-Bromo-7-(tert-butyl)pyrene
CAS No:78751-74-3
MF:C20H17Br
MW:337.252984762192
CID:1031090
PubChem ID:49765730
Update Time:2025-04-20
1-Bromo-7-(tert-butyl)pyrene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-7-(tert-butyl)pyrene
- 1-bromo-7-tert-butylpyrene
- DTXSID90678510
- 1-bromo-7-t-butylpyrene
- RDPLDMAQCSKQAP-UHFFFAOYSA-N
- SCHEMBL242040
- C16380
- 78751-74-3
- DS-021596
- HS-3515
-
- Inchi： 1S/C20H17Br/c1-20(2,3)15-10-13-5-4-12-7-9-17(21)16-8-6-14(11-15)18(13)19(12)16/h4-11H,1-3H3
- InChI Key： RDPLDMAQCSKQAP-UHFFFAOYSA-N
- SMILES： BrC1=CC=C2C=CC3=CC(=CC4C=CC1=C2C=43)C(C)(C)C
Computed Properties
- Exact Mass: 336.05136g/mol
- Monoisotopic Mass: 336.05136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 0Ų
1-Bromo-7-(tert-butyl)pyrene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM194580-1g |
1-bromo-7-(tert-butyl)pyrene |
78751-74-3 | 95% | 1g |
$509 | 2021-08-05 | |
| Chemenu | CM194580-1g |
1-bromo-7-(tert-butyl)pyrene |
78751-74-3 | 95% | 1g |
$509 | 2024-07-23 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B959712-1g |
1-Bromo-7-(tert-butyl)pyrene |
78751-74-3 | ≥95% | 1g |
￥3,817.80 | 2022-10-10 | |
| Alichem | A019149616-1g |
1-Bromo-7-(tert-butyl)pyrene |
78751-74-3 | 95% | 1g |
$549.44 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742710-10g |
1-Bromo-7-(tert-Butyl)pyrene |
78751-74-3 | 98% | 10g |
￥17957.00 | 2024-07-28 | |
| Crysdot LLC | CD12030943-250mg |
1-Bromo-7-(tert-butyl)pyrene |
78751-74-3 | 95+% | 250mg |
$218 | 2024-07-24 | |
| Crysdot LLC | CD12030943-1g |
1-Bromo-7-(tert-butyl)pyrene |
78751-74-3 | 95+% | 1g |
$544 | 2024-07-24 |
1-Bromo-7-(tert-butyl)pyrene Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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